Cas no 25447-11-4 (zinc tetraphenylporphyrin)

• Product Name: zinc tetraphenylporphyrin
• CAS No: 25447-11-4
• MF: C₄₄H₃₀N₄Zn
• MW: 680.14480638504
• CID: 913815
• PubChem ID: 57376279
• Update Time: 2025-04-19

zinc tetraphenylporphyrin Chemical and Physical Properties

Names and Identifiers

• zinc tetraphenylporphyrin
• 10,12,13,23-tetraphenyl-21H-porphyrin,zinc
• 25447-11-4
• SCHEMBL268109
• 2,3,5,21-Tetraphenylporphyrin--zinc (1/1)
• DTXSID80725143

• Inchi： 1S/C44H30N4.Zn/c1-5-13-30(14-6-1)41-39-26-25-36(47-39)28-35-22-21-33(45-35)27-34-23-24-37(46-34)29-40-42(31-15-7-2-8-16-31)43(32-17-9-3-10-18-32)44(41)48(40)38-19-11-4-12-20-38;/h1-29,45H;/b33-27-,34-27-,35-28-,36-28-,37-29-,40-29-,41-39-,44-41-;
• InChI Key： NCTCAYZLKLJIQC-MQUHQUJBSA-N
• SMILES： [Zn].N1(C2C=CC=CC=2)C2=CC3C=CC(=CC4=CC=C(C=C5C=CC(C(C6C=CC=CC=6)=C1C(C1C=CC=CC=1)=C2C1C=CC=CC=1)=N5)N4)N=3 |c:8,31,t:13,19|

Computed Properties

• Exact Mass: 678.176189g/mol
• Monoisotopic Mass: 678.176189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų